Cas no 282524-91-8 (2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid)

• Product Name: 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid
• CAS No: 282524-91-8
• MF: C₂₈H₂₇NO₆
• MW: 473.51708817482
• MDL: MFCD02258125
• CID: 5194985
• PubChem ID: 23023593
• Update Time: 2025-08-05

2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolineacetic acid, 2-[(9H-fluoren-9-ylmethoxy)carbonyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-
• 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid

• MDL： MFCD02258125
• Inchi： 1S/C28H27NO6/c1-33-25-13-17-11-12-29(24(15-27(30)31)22(17)14-26(25)34-2)28(32)35-16-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-10,13-14,23-24H,11-12,15-16H2,1-2H3,(H,30,31)
• InChI Key： OSTITRHEABWXNN-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)C2=C(C=C(OC)C(OC)=C2)CCN1C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid

Compound CAS No. 282524-91-8: A Comprehensive Overview

The compound with CAS number 282524-91-8, known as 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and chemical synthesis. This compound has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in drug discovery and development processes, particularly in the design of bioactive molecules.

The 9H-fluoren-9-yl group in the molecule serves as a protective group for the carboxylic acid moiety, which is a common strategy in organic synthesis to facilitate further reactions. The presence of 6,7-dimethoxy groups on the tetrahydroisoquinoline ring suggests that this compound may exhibit enhanced stability and bioavailability due to the electron-donating effects of the methoxy substituents. These structural elements make the compound a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

Recent research has focused on the tetrahydroisoquinoline core of this compound, which is known for its ability to interact with various biological targets. For instance, studies have shown that tetrahydroisoquinoline derivatives can modulate enzyme activity and receptor binding, making them promising candidates for drug development. The acetic acid moiety at the terminal position further enhances the molecule's versatility, allowing for additional functionalization and optimization in preclinical studies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and protective group chemistry. The use of fluorenylmethoxycarbonyl (Fmoc) groups is a well-established method for peptide synthesis and has been adapted for this molecule to ensure precise control over its structure. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and identity of the compound.

The application of this compound extends beyond traditional pharmaceuticals. Its structural complexity makes it a valuable tool in chemical biology for studying molecular interactions and pathways. For example, recent studies have utilized this compound as a probe to investigate protein-protein interactions and enzymatic mechanisms. Such applications underscore its importance in advancing our understanding of complex biological systems.

From an environmental perspective, the synthesis and handling of this compound are conducted under strict safety protocols to minimize any adverse impacts. Its stability under standard laboratory conditions ensures safe storage and transportation, aligning with global standards for chemical management.

In conclusion, CAS No. 282524-91-8 represents a significant advancement in organic chemistry with wide-ranging applications in drug discovery and chemical biology. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound will undoubtedly play a pivotal role in shaping future innovations in the field.